Cas no 33264-60-7 (Benzenamine,2-[(2,6-dimethylphenyl)thio]-)

• Product Name: Benzenamine,2-[(2,6-dimethylphenyl)thio]-
• CAS No: 33264-60-7
• MF: C₁₄H₁₅NS
• MW: 229.3406021595
• CID: 294134
• PubChem ID: 1512605
• Update Time: 2025-04-19

Benzenamine,2-[(2,6-dimethylphenyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,2-[(2,6-dimethylphenyl)thio]-
• 2-(2,6-dimethylphenyl)sulfanylaniline
• 2-(2',6'-DIMETHYLPHENYLTHIO)ANILINE
• 2,6-Dimethylphenyl-2-aminophenylsulfid
• 2-Aminophenyl-2,6-dimethylphenylsulfid
• 33264-60-7
• DTXSID50363733
• SCHEMBL4099367
• 2-[(2,6-DIMETHYLPHENYL)SULFANYL]ANILINE
• 2-(2,6-DIMETHYLPHENYLTHIO)ANILINE

• Inchi： 1S/C14H15NS/c1-10-6-5-7-11(2)14(10)16-13-9-4-3-8-12(13)15/h3-9H,15H2,1-2H3
• InChI Key： AWCMNPKTLMOABD-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1N)C1C(C)=CC=CC=1C

Computed Properties

• Exact Mass: 229.09300
• Monoisotopic Mass: 229.093
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 51.3Ų

Experimental Properties

• PSA: 51.32000
• LogP: 4.61800